Cas no 2229386-97-2 (1,1,1-trifluoro-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-ol
• CAS No: 2229386-97-2
• MF: C₈H₈F₆N₂O
• MW: 262.152342796326
• CID: 5772447
• PubChem ID: 165649601
• Update Time: 2025-06-08

1,1,1-trifluoro-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2229386-97-2
• EN300-1957799
• 1,1,1-trifluoro-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-ol

• Inchi： 1S/C8H8F6N2O/c1-16-4(3-6(17)8(12,13)14)2-5(15-16)7(9,10)11/h2,6,17H,3H2,1H3
• InChI Key： KZVQIRSGDLBCLX-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CC(C(F)(F)F)=NN1C)O)(F)F

Computed Properties

• Exact Mass: 262.05408186g/mol
• Monoisotopic Mass: 262.05408186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38Ų

Additional information on 1,1,1-trifluoro-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-ol

Introduction to 1,1,1-Trifluoro-3-[1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-5-yl]Propan-2-ol (CAS No. 2229386-97-2)

1,1,1-Trifluoro-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-ol (CAS No. 2229386-97-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of trifluoromethylated pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the trifluoromethyl groups and the pyrazole ring, contribute to its distinct chemical and biological properties.

The chemical structure of 1,1,1-trifluoro-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-ol consists of a central propanol moiety with a trifluoromethylated pyrazole substituent. The presence of the trifluoromethyl groups enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. The pyrazole ring, on the other hand, is known for its ability to form hydrogen bonds and interact with various biological targets, which can influence its pharmacological profile.

Recent studies have explored the potential therapeutic applications of 1,1,1-trifluoro-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-ol. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders. Preliminary in vitro studies have shown that this compound exhibits potent SSRI activity with high selectivity for serotonin transporters over other monoamine transporters. This selectivity is crucial for minimizing side effects associated with non-selective SSRIs.

In addition to its SSRI activity, 1,1,1-trifluoro-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-ol has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in cell cultures. These findings suggest that it may have potential as an anti-inflammatory agent in the treatment of inflammatory disorders.

The pharmacokinetic properties of 1,1,1-trifluoro-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-ol have also been studied to assess its suitability for drug development. In vivo studies in animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It exhibits rapid absorption and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, it has been found to have low toxicity and good safety margins in preclinical toxicity studies.

The structural modifications of 1,1,1-trifluoro-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-ol have been explored to optimize its biological activity and pharmacological properties. For instance, substituting different functional groups on the pyrazole ring or modifying the alkyl chain can lead to compounds with enhanced potency or selectivity. These structural variations provide a basis for further optimization and development of more effective therapeutic agents.

In conclusion, 1,1,1-trifluoro-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-y]propano-l (CAS No. 2229386-97-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its mechanisms of action and potential clinical uses.